Cas no 621-10-3 (N,N'-diphenylpropanediamide)

• Product Name: N,N'-diphenylpropanediamide
• CAS No: 621-10-3
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD00020645
• CID: 503211
• Update Time: 2025-04-19

N,N'-diphenylpropanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-diphenyl-
• MALONANILIDE
• Malondianilide
• N,N'-Diphenyl-malonamide
• N,N'-diphenylpropanediamide
• Malonic acid dianilide
• Malonic acid diphenylamide
• Malonic dianilide
• N,N'-Diphenyl-malonamid
• N,N'-Diphenylmalonamide
• N1,N3-diphenylmalonamide
• Propanediamide,N,N'-diphenyl

• MDL： MFCD00020645
• Inchi： 1S/C15H14N2O2/c18-14(16-12-7-3-1-4-8-12)11-15(19)17-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)(H,17,19)
• InChI Key： YYAQOJILQOVUSK-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.10600
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 557.8±33.0 °C at 760 mmHg
• Flash Point: 229.9±25.5 °C
• PSA: 58.20000
• LogP: 2.79990
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N,N'-diphenylpropanediamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides